Cas no 1698988-97-4 (2-(4-chloro-2-methylphenyl)cyclopropan-1-amine)

• Product Name: 2-(4-chloro-2-methylphenyl)cyclopropan-1-amine
• CAS No: 1698988-97-4
• MF: C₁₀H₁₂ClN
• MW: 181.661981582642
• CID: 6525959
• PubChem ID: 108386713
• Update Time: 2025-05-20

2-(4-chloro-2-methylphenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-2-methylphenyl)cyclopropan-1-amine
• Cyclopropanamine, 2-(4-chloro-2-methylphenyl)-

• Inchi： 1S/C10H12ClN/c1-6-4-7(11)2-3-8(6)9-5-10(9)12/h2-4,9-10H,5,12H2,1H3
• InChI Key： ANTWPBABGXITPN-UHFFFAOYSA-N
• SMILES： C1(N)CC1C1=CC=C(Cl)C=C1C

Experimental Properties

• Density: 1.185±0.06 g/cm3(Predicted)
• Boiling Point: 276.8±40.0 °C(Predicted)
• pka: 8.17±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(4-chloro-2-methylphenyl)cyclopropan-1-amine

Comprehensive Overview of 2-(4-Chloro-2-methylphenyl)cyclopropan-1-amine (CAS No. 1698988-97-4)

2-(4-Chloro-2-methylphenyl)cyclopropan-1-amine (CAS No. 1698988-97-4) is a cyclopropane derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclopropylamine moiety and chloro-methylphenyl substitution, has garnered attention due to its structural versatility and potential biological activities. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of novel central nervous system (CNS) agents and enzyme inhibitors.

The growing interest in small-molecule therapeutics has propelled the demand for structurally diverse compounds like 2-(4-Chloro-2-methylphenyl)cyclopropan-1-amine. Its rigid cyclopropane ring enhances metabolic stability, a critical factor in optimizing drug candidates. Recent studies highlight its potential as a scaffold for kinase inhibitors, aligning with the industry's focus on targeted therapies for complex diseases. The compound's lipophilic properties also make it a candidate for crossing the blood-brain barrier (BBB), a key challenge in neuropharmacology.

From a synthetic chemistry perspective, CAS No. 1698988-97-4 exemplifies advancements in cyclopropanation techniques. Modern methods, such as transition metal-catalyzed reactions, have improved the efficiency of producing such strained ring systems. This aligns with the broader trend toward green chemistry, where researchers prioritize atom economy and reduced waste. The compound's chloro-methylphenyl group further allows for diverse functionalization, enabling the creation of derivative libraries for high-throughput screening.

In agrochemical applications, 2-(4-Chloro-2-methylphenyl)cyclopropan-1-amine has shown promise as a precursor for crop protection agents. Its structural features mimic those of bioactive molecules that interact with plant hormone pathways. With the rising demand for sustainable pesticides, this compound's potential to yield low-environmental-impact solutions is under investigation. Researchers are particularly interested in its role in modulating plant defense mechanisms against biotic stressors.

The pharmacokinetic profile of CAS No. 1698988-97-4 is another area of active research. Computational models predict favorable ADME (Absorption, Distribution, Metabolism, Excretion) properties, though experimental validation is ongoing. This is particularly relevant given the pharmaceutical industry's emphasis on AI-driven drug design, where such data informs machine learning algorithms for compound optimization. The compound's amine functionality also provides a handle for salt formation, enhancing solubility—a common hurdle in formulation development.

Analytical characterization of 2-(4-Chloro-2-methylphenyl)cyclopropan-1-amine typically involves advanced techniques like LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy. These methods confirm the compound's purity and structural integrity, which are crucial for reproducible research. The emergence of high-field NMR and hyphenated analytical systems has significantly improved the precision of such analyses, reflecting broader technological advancements in chemical characterization.

Regulatory considerations for CAS No. 1698988-97-4 focus on its safe handling and environmental impact. While not classified as hazardous under current guidelines, proper laboratory safety protocols are recommended during its use. The compound's environmental fate is being studied to ensure compliance with evolving green chemistry principles and REACH regulations. This proactive approach aligns with the chemical industry's shift toward responsible innovation.

Future directions for 2-(4-Chloro-2-methylphenyl)cyclopropan-1-amine research may explore its chiral applications. The cyclopropane ring's stereochemistry could lead to enantioselective interactions in biological systems, a growing area in precision medicine. Additionally, its potential in proteolysis-targeting chimeras (PROTACs)—a cutting-edge therapeutic modality—warrants investigation, given the amine group's ability to engage E3 ubiquitin ligases.

In conclusion, 2-(4-Chloro-2-methylphenyl)cyclopropan-1-amine (CAS No. 1698988-97-4) represents a versatile chemical entity with cross-disciplinary relevance. Its applications span from drug discovery to agrochemical innovation, driven by its unique structural features. As research methodologies advance—particularly in computational chemistry and high-throughput screening—this compound's full potential is poised to unfold, contributing to solutions for global challenges in health and sustainability.